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Compound of Interest

Compound Name: Indole-3-Butyric Acid

Cat. No.: B1666334

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling of Indole-3-Butyric Acid (IBA), a common plant hormone used in
research. Adherence to these procedures is critical to minimize exposure risks and ensure
proper disposal.

Indole-3-Butyric Acid is classified as toxic if swallowed, causes skin and serious eye irritation,
and may cause respiratory irritation.[1][2][3][4][5][6] Therefore, strict adherence to safety
protocols is mandatory.

Personal Protective Equipment (PPE)

When handling Indole-3-Butyric Acid, a comprehensive suite of personal protective
equipment is required to prevent contact and inhalation.

Summary of Required Personal Protective Equipment
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Specifications and
PPE Category Item - K
emarks

o Contact lenses should not be
) Safety glasses with side
Eye Protection ) ) worn as they can absorb and
shields or chemical goggles. o
concentrate irritants.[7]

Glove suitability and durability
depend on the frequency and
) Chemical protective gloves duration of contact. Always
Hand Protection o )
(e.g., PVC, Nitrile rubber). inspect gloves before use and
use proper removal

techniques.[1][7]

] To be laundered separately
Body Protection Overalls or a lab coat. )
from personal clothing.[7]

) Safety footwear or safety
Foot Protection [7]
gumboots (e.g., Rubber).

Required when dusts are
i ) ) ] i generated or if engineering
Respiratory Protection Respirator with a P3 filter.
controls do not adequately

prevent exposure.[8]

Operational Plan: Handling Procedures

A systematic approach to handling IBA will minimize the risk of exposure and contamination.
Step-by-Step Handling Protocol:
e Preparation:

o Ensure a well-ventilated area, preferably a chemical fume hood.[1][7]

o Assemble all necessary PPE and have an eyewash station and safety shower readily
accessible.[7][9]

o Keep containers of IBA securely sealed when not in use.[7]
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e Handling:

o

Avoid all personal contact, including inhalation of dust.[7]

[¢]

Do not eat, drink, or smoke in the handling area.[7][9]

[¢]

Avoid the formation of dust and aerosols.[1]

[e]

Wash hands thoroughly with soap and water after handling.[7]
¢ In Case of Exposure:
o If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth.[1][2][8]

o If on Skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical
advice.[2][4]

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing and consult an ophthalmologist.[1][2][4]

o If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a
POISON CENTER or doctor if you feel unwell.[4][5]

Disposal Plan

Proper disposal of IBA and its containers is crucial to prevent environmental contamination and
potential harm to others.

Waste Disposal Protocol:

o Unused Material: Dispose of contents and container to an approved waste disposal plant or
hazardous waste collection point.[4][8] Do not dispose of undiluted chemicals on site.[10]

e Contaminated Materials: Treat contaminated PPE and other materials as hazardous waste
and dispose of them accordingly.

o Containers: Triple-rinse containers before disposal, adding the rinsings to the spray tank or
appropriate waste container.[10] Do not reuse empty containers.
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Hazard and Safety Data

The following table summarizes key quantitative data regarding the hazards of Indole-3-

Butyric Acid.

Quantitative Hazard Data for Indole-3-Butyric Acid

Hazard Classification GHS Category Hazard Statement
o H301: Toxic if swallowed[1][2]
Acute toxicity, Oral Category 3
[3][6]
o H315: Causes skin irritation[1]
Skin irritation Category 2
[21[3][6]
o H319: Causes serious eye
Eye irritation Category 2/2A S
irritation[1][2][3][6]
Specific target organ toxicity - H335: May cause respiratory
] Category 3 o
single exposure irritation[1][3][4][5][6]
Toxicological Data:
Test Species Value
Oral LD50 Mouse 100 mg/kg[3]
Intraperitoneal LD50 Mouse 100 mg/kg[3]

Experimental Workflow for Safe Handling of Indole-

3-Butyric Acid

The following diagram illustrates the logical workflow for safely handling IBA in a laboratory

setting.
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Caption: Workflow for the safe handling of Indole-3-Butyric Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-indole-3-butyric-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact
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Phone: (601) 213-4426
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